Cas no 1804483-92-8 (5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804483-92-8
• MF: C₇H₃F₄IN₂O₃
• MW: 366.008407831192
• CID: 4836459
• Update Time: 2025-06-14

5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3F4IN2O3/c8-1-3-2-13-6(12)5(4(3)14(15)16)17-7(9,10)11/h2H,1H2
• InChI Key： NHANXDGJOAWVON-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(CF)C=N1)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 285
• XLogP3: 2.7
• Topological Polar Surface Area: 67.9

Additional information on 5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine

Research Brief on 5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS: 1804483-92-8)

The compound 5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS: 1804483-92-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This research brief aims to provide an overview of the latest studies and developments related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent literature highlights the importance of halogenated pyridine derivatives in the development of novel pharmaceuticals, particularly in the context of targeting enzyme inhibition and receptor modulation. The presence of multiple functional groups, including fluorine, iodine, and nitro substituents, in 5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine suggests its potential as a versatile intermediate in the synthesis of biologically active molecules. Studies have demonstrated its utility in cross-coupling reactions, which are pivotal in the construction of complex heterocyclic scaffolds.

One of the key areas of investigation has been the compound's role in the inhibition of specific enzymes involved in inflammatory pathways. Preliminary in vitro studies indicate that derivatives of 5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine exhibit moderate to high affinity for certain kinase targets, making them promising candidates for further optimization. Additionally, the compound's stability under physiological conditions has been a subject of interest, with recent findings suggesting that its fluoromethyl and trifluoromethoxy groups contribute to enhanced metabolic stability.

Another notable application of this compound lies in its use as a radiolabeled probe for imaging studies. The iodine atom in the molecule provides a convenient site for radioisotope incorporation, enabling its use in positron emission tomography (PET) imaging. Recent preclinical studies have explored its potential in visualizing specific biological targets, with promising results in terms of selectivity and signal-to-noise ratio.

In conclusion, 5-(Fluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine represents a valuable tool in medicinal chemistry, with diverse applications ranging from drug discovery to diagnostic imaging. Ongoing research is expected to further elucidate its mechanistic insights and expand its utility in therapeutic development. Future studies should focus on optimizing its pharmacokinetic properties and evaluating its efficacy in relevant disease models.